Cas no 2228924-39-6 (2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine
• CAS No: 2228924-39-6
• MF: C₆H₁₁F₂NS
• MW: 167.220047235489
• CID: 6519370
• PubChem ID: 165841712
• Update Time: 2025-06-08

2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine
• 2228924-39-6
• 2,2-difluoro-1-[2-(methylsulfanyl)ethyl]cyclopropan-1-amine
• EN300-1940015

• Inchi： 1S/C6H11F2NS/c1-10-3-2-5(9)4-6(5,7)8/h2-4,9H2,1H3
• InChI Key： YIWBIJVTGYBXKJ-UHFFFAOYSA-N
• SMILES： S(C)CCC1(CC1(F)F)N

Computed Properties

• Exact Mass: 167.05802685g/mol
• Monoisotopic Mass: 167.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine

Introduction to 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2228924-39-6)

2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2228924-39-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoro and methylsulfanyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine is particularly noteworthy. The cyclopropane ring, a three-membered cyclic structure, imparts significant steric constraints and rigidity to the molecule. The difluoro substitution on the cyclopropane ring enhances the compound's lipophilicity and metabolic stability, while the methylsulfanyl group contributes to its reactivity and biological activity. These structural elements collectively influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential therapeutic applications of 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine. One area of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in treating neurological disorders such as depression and anxiety. Additionally, preliminary data indicate that it may have anticonvulsant properties, making it a candidate for epilepsy treatment.

In the realm of cancer research, 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine has demonstrated promising anticancer activity. Studies have shown that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death. These findings suggest that this compound could be developed into a novel anticancer agent.

The pharmacokinetic profile of 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine has also been investigated. In vitro and in vivo studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. Its metabolic stability is another advantageous feature, as it remains active for an extended period in the body without undergoing rapid degradation.

Toxicity studies on 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine have indicated that it is generally well-tolerated at therapeutic doses. However, as with any new compound, further research is needed to fully understand its safety profile and potential side effects. Preclinical studies have not reported any significant adverse effects at doses relevant to therapeutic use.

The development of 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine as a pharmaceutical agent is an ongoing process. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from Phase I trials have been encouraging, with the compound showing promising therapeutic effects and a favorable safety profile. These trials will provide crucial data to guide further development and potential approval for clinical use.

In conclusion, 2,2-difluoro-1-2-(methylsulfanyl)ethylcyclopropan-1-amine (CAS No. 2228924-39-6) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.